Cas no 1421468-53-2 (2-({[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine)

• Product Name: 2-({[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine
• CAS No: 1421468-53-2
• MF: C₁₆H₁₇ClN₂OS₂
• MW: 352.901980161667
• CID: 5365153
• Update Time: 2025-05-22

2-({[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• (5-chlorothiophen-2-yl)-[4-(pyridin-2-ylsulfanylmethyl)piperidin-1-yl]methanone
• 2-({[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine

• Inchi： 1S/C16H17ClN2OS2/c17-14-5-4-13(22-14)16(20)19-9-6-12(7-10-19)11-21-15-3-1-2-8-18-15/h1-5,8,12H,6-7,9-11H2
• InChI Key： RMGDYIRVODJIBV-UHFFFAOYSA-N
• SMILES： C(C1SC(Cl)=CC=1)(N1CCC(CSC2=NC=CC=C2)CC1)=O

Additional information on 2-({[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine

Recent Advances in the Study of 2-({[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine (CAS: 1421468-53-2)

The compound 2-({[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine (CAS: 1421468-53-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's unique structural features, which include a piperidine ring linked to a chlorothiophene moiety via a carbonyl group and a pyridine ring connected through a sulfanyl bridge. This configuration has been shown to confer high binding affinity to specific biological targets, making it a promising scaffold for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its three-dimensional structure and interaction with target proteins.

In vitro and in vivo studies have demonstrated that 2-({[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. Notably, it has shown efficacy in reducing cytokine production in macrophage cell lines, suggesting potential applications in treating inflammatory diseases. Further pharmacokinetic studies have revealed favorable absorption and distribution profiles, although metabolic stability remains an area for optimization.

The compound's mechanism of action appears to involve allosteric modulation of protein-protein interactions, a relatively underexplored area in drug discovery. This novel mechanism could offer advantages over traditional competitive inhibitors, particularly in terms of selectivity and reduced off-target effects. Recent patent filings indicate growing commercial interest in derivatives of this compound for various therapeutic indications.

Challenges in the development of 2-({[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine include improving its solubility profile and addressing potential toxicity concerns identified in preliminary safety assessments. Researchers are currently exploring various formulation strategies and structural modifications to overcome these limitations while maintaining the compound's desirable pharmacological properties.

Looking forward, the unique chemical architecture and promising biological activity of 2-({[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine position it as a valuable lead compound for further investigation. Ongoing research efforts are focusing on expanding its therapeutic potential through targeted structural optimization and combination therapies. The compound represents an exciting example of how rational drug design can leverage complex chemical scaffolds to address unmet medical needs.